Cas no 2228235-18-3 (3,3-difluoro-1-{imidazo1,2-apyridin-3-yl}cyclobutan-1-amine)

• Product Name: 3,3-difluoro-1-{imidazo1,2-apyridin-3-yl}cyclobutan-1-amine
• CAS No: 2228235-18-3
• MF: C₁₁H₁₁F₂N₃
• MW: 223.221948862076
• CID: 5783638
• PubChem ID: 165851990
• Update Time: 2025-06-11

3,3-difluoro-1-{imidazo1,2-apyridin-3-yl}cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2228235-18-3
• EN300-1952944
• 3,3-difluoro-1-{imidazo[1,2-a]pyridin-3-yl}cyclobutan-1-amine
• 3,3-difluoro-1-{imidazo1,2-apyridin-3-yl}cyclobutan-1-amine

• Inchi： 1S/C11H11F2N3/c12-11(13)6-10(14,7-11)8-5-15-9-3-1-2-4-16(8)9/h1-5H,6-7,14H2
• InChI Key： JLJPTRKTPGVOHC-UHFFFAOYSA-N
• SMILES： FC1(CC(C2=CN=C3C=CC=CN23)(C1)N)F

Computed Properties

• Exact Mass: 223.09210369g/mol
• Monoisotopic Mass: 223.09210369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 43.3Ų

Additional information on 3,3-difluoro-1-{imidazo1,2-apyridin-3-yl}cyclobutan-1-amine

Comprehensive Overview of 3,3-Difluoro-1-{imidazo[1,2-a]pyridin-3-yl}cyclobutan-1-amine (CAS No. 2228235-18-3)

The compound 3,3-difluoro-1-{imidazo[1,2-a]pyridin-3-yl}cyclobutan-1-amine (CAS No. 2228235-18-3) has garnered significant attention in the pharmaceutical and agrochemical industries due to its unique structural features and potential applications. This molecule combines a difluorinated cyclobutane core with an imidazo[1,2-a]pyridine moiety, making it a promising candidate for drug discovery and material science. Researchers are particularly interested in its bioactive properties, which may contribute to the development of novel therapeutics targeting neurological disorders and inflammatory diseases.

In recent years, the demand for fluorinated heterocycles like 3,3-difluoro-1-{imidazo[1,2-a]pyridin-3-yl}cyclobutan-1-amine has surged, driven by their enhanced metabolic stability and membrane permeability. These attributes are critical for optimizing pharmacokinetic profiles in drug design. The compound’s imidazo[1,2-a]pyridine scaffold is also a hot topic in medicinal chemistry, as it mimics privileged structures found in FDA-approved drugs. This dual functionality positions CAS No. 2228235-18-3 as a versatile building block for small-molecule inhibitors and bioconjugates.

From a synthetic perspective, the preparation of 3,3-difluoro-1-{imidazo[1,2-a]pyridin-3-yl}cyclobutan-1-amine involves multi-step organic transformations, including palladium-catalyzed cross-coupling and fluorination reactions. Its cyclobutane ring introduces strain, which can be leveraged to modulate molecular conformation and binding affinity. These characteristics align with current trends in fragment-based drug discovery, where rigid, three-dimensional cores are prized for their ability to target challenging protein interfaces.

The compound’s potential extends beyond pharmaceuticals. In agrochemical research, fluorinated cyclobutanes are explored for their pesticidal and herbicidal activities. The imidazo[1,2-a]pyridine unit, in particular, may interact with plant enzymes, offering a pathway to develop eco-friendly crop protection agents. This dual applicability underscores the importance of CAS No. 2228235-18-3 in addressing global challenges such as food security and sustainable agriculture.

Analytical characterization of 3,3-difluoro-1-{imidazo[1,2-a]pyridin-3-yl}cyclobutan-1-amine typically employs techniques like NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm the compound’s purity and stereochemistry, which are crucial for reproducibility in industrial and academic settings. Recent advancements in AI-driven molecular modeling have further accelerated its study, enabling researchers to predict its interactions with biological targets more efficiently.

As the scientific community continues to explore imidazo[1,2-a]pyridine derivatives, CAS No. 2228235-18-3 stands out for its balanced lipophilicity and polarity—a rare combination that enhances drug-likeness. Its relevance to neurodegenerative disease research and precision medicine aligns with trending topics in public health. Future studies may focus on optimizing its synthetic routes or expanding its applications in catalysis and material science, solidifying its role as a cornerstone in modern chemistry.